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phenylamine

CAS No.: 67191-18-8

Cat. No.: B1310277

Get Quote

Since 2018, the pharmaceutical industry has faced a significant challenge with the detection of

N-nitrosamine impurities in various drug products.[1][2] N-nitrosamines are a class of organic

compounds characterized by a nitroso group bonded to an amine (R1N(-R2)-N=O).[3] Many of

these compounds are classified as probable or possible human carcinogens, making their

presence in pharmaceuticals a serious safety concern.[1][2] Regulatory agencies, including the

U.S. Food and Drug Administration (FDA), have established stringent requirements for the

monitoring and control of these impurities.[1]

This guide provides a comprehensive overview of the principles and techniques involved in the

structure elucidation of an unknown nitrosamine impurity. We will walk through a hypothetical

case study to illustrate the logical flow of investigation, from initial detection to final,

unambiguous structural confirmation. The methodologies described herein are grounded in the

principles of modern analytical chemistry and are designed to ensure the highest level of

scientific integrity and trustworthiness.
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Case Study: Identification of an Unknown Impurity
in a Drug Product
Scenario: During the routine stability testing of a drug product, a new, unknown impurity is

detected by High-Performance Liquid Chromatography (HPLC) with UV detection. The drug

product contains a well-characterized active pharmaceutical ingredient (API) and several

common excipients, including N-methyl-D-glucamine (meglumine), a secondary amine. The

presence of a secondary amine raises concerns about the potential formation of a nitrosamine

impurity.

Objective: To definitively identify and elucidate the structure of the unknown impurity.

Part 1: Initial Detection and Hypothesis Generation
The first step in any structure elucidation workflow is to gather preliminary data and formulate a

hypothesis.

Workflow: Hypothesis Generation
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Proposed Structure:
N-nitroso-N-methyl-D-glucamine
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Caption: Logical workflow for hypothesis generation.

Based on the formulation, N-methyl-D-glucamine is identified as a potential precursor for a

nitrosamine impurity. N-methyl-D-glucamine is a secondary amine and can react with

nitrosating agents to form an N-nitrosamine.[4][5][6] Our working hypothesis is that the

unknown impurity is N-nitroso-N-methyl-D-glucamine.

Part 2: Molecular Formula Determination via High-
Resolution Mass Spectrometry (HRMS)
To test our hypothesis, the next step is to determine the elemental composition of the unknown

compound. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is the

ideal tool for this purpose, providing highly accurate mass measurements.[1]
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Experimental Protocol: LC-HRMS Analysis

Sample Preparation: Dissolve a sample of the drug product in a suitable solvent (e.g.,

water/acetonitrile) to an appropriate concentration.

Chromatographic Separation: Inject the sample onto an HPLC or UHPLC system coupled to

a high-resolution mass spectrometer (e.g., Orbitrap). Use a suitable column (e.g., C18) and

gradient elution to separate the impurity from the API and other excipients.

Mass Spectrometry: Operate the mass spectrometer in positive ion electrospray ionization

(ESI+) mode. Acquire full scan data at a high resolution (>60,000).

Data Analysis: Extract the accurate mass of the protonated molecular ion [M+H]⁺

corresponding to the unknown chromatographic peak.

Data Interpretation

Let's assume the HRMS analysis of the unknown impurity yields a measured m/z of 223.0823

for the [M+H]⁺ ion. Using a molecular formula calculator, this accurate mass can be compared

against theoretical masses of possible elemental compositions.

Proposed Formula Theoretical [M+H]⁺ Mass Mass Difference (ppm)

C₇H₁₅N₂O₆ 223.0925 -45.7

C₇H₁₄N₂O₆ 223.0823 0.0

C₈H₁₉NO₅ 222.1285 -

The measured mass is an excellent match for the molecular formula C₇H₁₄N₂O₆, which

corresponds to our hypothesized structure, N-nitroso-N-methyl-D-glucamine. This provides

strong evidence supporting our initial hypothesis.

Part 3: Structural Fragmentation Analysis via
Tandem MS (MS/MS)
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While HRMS provides the elemental composition, it does not reveal how the atoms are

connected. Tandem mass spectrometry (MS/MS) is used to fragment the molecule and gain

insights into its structure. In an MS/MS experiment, the ion of interest (in this case, m/z

223.0823) is isolated and then fragmented by collision with an inert gas.

Experimental Protocol: LC-MS/MS Analysis

Method Setup: Develop a product ion scan method on a tandem mass spectrometer (e.g.,

triple quadrupole or Q-TOF).

Precursor Ion Selection: Set the first mass analyzer to isolate the [M+H]⁺ ion of the unknown

(m/z 223.0823).

Collision-Induced Dissociation (CID): Fragment the isolated precursor ions in a collision cell

using an optimized collision energy.

Fragment Ion Analysis: Scan the second mass analyzer to detect the resulting fragment ions.

Fragmentation Pathway of N-nitroso-N-methyl-D-glucamine

A key fragmentation pathway for nitrosamines is the neutral loss of the nitroso group (•NO, 30

Da). Other characteristic fragments would arise from the glucamine portion of the molecule.

[M+H]⁺
m/z 223.0823
C₇H₁₅N₂O₆⁺

Loss of •NO
m/z 193.0921
C₇H₁₄NO₅⁺

- 30 Da

Loss of H₂O
m/z 205.0717
C₇H₁₃N₂O₅⁺

- 18 Da

Loss of CH₂O
m/z 193.0557
C₆H₁₁N₂O₅⁺

- 30 Da

Click to download full resolution via product page

Caption: Proposed MS/MS fragmentation of N-nitroso-N-methyl-D-glucamine.

The observation of these specific fragment ions, particularly the loss of 30 Da, provides strong

correlative evidence for the N-nitroso functional group and the proposed overall structure.
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Part 4: Definitive Structure Confirmation with NMR
Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguous

structure elucidation. It provides detailed information about the chemical environment and

connectivity of each atom in a molecule.

Rationale for NMR

While mass spectrometry provides compelling evidence, it does not definitively prove the

connectivity of the atoms. For example, isomers could have the same molecular formula and

similar fragmentation patterns. NMR provides the necessary orthogonal data to confirm the

precise arrangement of atoms.

A key feature of nitrosamines is the restricted rotation around the N-N bond, which can lead to

the presence of two distinct rotamers (or isomers) that are observable by NMR.[7] This results

in a doubling of some signals in the NMR spectrum, which is a characteristic feature of

asymmetric nitrosamines.[7]

Key NMR Experiments

¹H NMR: Provides information on the number and type of protons and their neighboring

atoms.

¹³C NMR: Shows the number and type of carbon atoms.

2D COSY (Correlation Spectroscopy): Reveals proton-proton (H-H) couplings, establishing

connectivity through bonds.

2D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly

attached carbons.

2D HMBC (Heteronuclear Multiple Bond Correlation): Shows longer-range correlations

between protons and carbons (2-3 bonds), which is crucial for piecing together the molecular

skeleton.

Expected NMR Data for N-nitroso-N-methyl-D-glucamine
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Atom
¹H Chemical Shift
(ppm) (Expected)

¹³C Chemical Shift
(ppm) (Expected)

Key HMBC
Correlations

N-CH₃
~3.1 and ~3.8 (two

signals for rotamers)

~35 and ~42

(rotamers)
To C1

H1 Multiplets ~60 To N-CH₃

H2-H5
Overlapping multiplets

~3.5-4.2
~70-78 -

H6a, H6b Multiplets ~64 -

The observation of two distinct signals for the N-methyl group in both the ¹H and ¹³C spectra

would be strong evidence for the presence of the nitrosamine functionality. The correlations

observed in the 2D NMR experiments would then be used to confirm the connectivity of the

glucamine backbone.

Conclusion: A Self-Validating Approach
The structure elucidation of an unknown impurity requires a systematic and logical approach,

employing multiple orthogonal analytical techniques. In our case study, the combination of LC-

HRMS, MS/MS, and multi-dimensional NMR provides a self-validating system of evidence.

Hypothesis: The impurity is N-nitroso-N-methyl-D-glucamine, based on the drug product's

composition.

Molecular Formula: Confirmed as C₇H₁₄N₂O₆ by HRMS.

Key Functional Group: The presence of the N-nitroso group is strongly supported by the

characteristic neutral loss in the MS/MS spectrum.

Unambiguous Connectivity: The precise arrangement of all atoms and the presence of

rotamers are definitively confirmed by a suite of 1D and 2D NMR experiments.

This multi-faceted approach ensures the trustworthy and authoritative identification of

potentially harmful impurities, which is a cornerstone of ensuring the safety and quality of
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pharmaceutical products. The use of advanced analytical techniques like LC-HRMS is crucial

for detecting and quantifying trace-level nitrosamines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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